nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate

• Molecular Formula: C49H98N4O6S
• Molecular Weight: 871.4 g/mol
• IUPAC Name: nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate
• InChI: InChI=1S/C49H98N4O6S/c1-7-10-13-16-19-28-35-45-58-47(54)39-31-24-20-26-33-42-53(44-36-41-50-49(52(4)5)51-60(6,56)57)43-34-27-21-25-32-40-48(55)59-46(37-29-22-17-14-11-8-2)38-30-23-18-15-12-9-3/h46H,7-45H2,1-6H3,(H,50,51)
• InChI Key: JHAKKWMAQCGWFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC(=O)CCCCCCCN(CCCCCCCC(=O)OC(CCCCCCCC)CCCCCCCC)CCCN=C(NS(=O)(=O)C)N(C)C

Description

Nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate is a complex organic compound with a wide range of applications in various fields. This compound is known for its unique chemical structure, which includes a nonyl group, a dimethylamino group, and a heptadecan-9-yloxy group, among others. It is typically used in scientific research and industrial applications due to its versatile properties.

Preparation Methods

The synthesis of nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate involves several steps. One common method includes the reaction of heptadecan-9-yl with amino alcohols under esterification conditions. The process often involves the use of organic solvents such as ethanol or ether, and the reaction is typically carried out under controlled temperature and pressure conditions . Industrial production methods may involve large-scale esterification reactions with the addition of specific catalysts to enhance the reaction rate and yield.

Chemical Reactions Analysis

Nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and ester functional groups. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and polymer chemistry.

Biology: The compound is utilized in the study of biological membranes and lipid interactions.

Industry: The compound is used as a surfactant, emulsifier, and lubricant in various industrial processes.

Mechanism of Action

The mechanism of action of nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate involves its interaction with biological membranes and proteins. The compound can integrate into lipid bilayers, altering membrane fluidity and permeability. It can also interact with specific proteins, modulating their activity and function. These interactions are mediated by the compound’s hydrophobic and hydrophilic regions, which allow it to interact with both lipid and protein components of biological membranes .

Comparison with Similar Compounds

Nonyl 8-[3-[[dimethylamino(methanesulfonamido)methylidene]amino]propyl-(8-heptadecan-9-yloxy-8-oxooctyl)amino]octanoate can be compared with similar compounds such as:

Heptadecan-9-yl 8-((3-(methylamino)propyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate: This compound has a similar structure but differs in the substitution pattern on the amino group.

N-[3-(dimethylamino)propyl]methacrylamide: This compound is used in polymer chemistry and has similar amine-containing functional groups. The uniqueness of this compound lies in its specific combination of functional groups, which confer unique properties and applications.